- A Novel Paradigm of Fatty Acid β-Oxidation Exemplified by the Thioesterase-Dependent Partial Degradation of Conjugated Linoleic Acid That Fully Supports Growth of Escherichia coliBiochemistry, 2008, 47(36), 9618-9626,
Cas no 1716-06-9 (Coenzyme A, S-(9Z)-9-octadecenoate)

1716-06-9 structure
Product Name:Coenzyme A, S-(9Z)-9-octadecenoate
CAS No:1716-06-9
Molecular Formula:C39H68N7O17P3S
Molecular Weight:1031.98
CID:145520
PubChem ID:5497111
Coenzyme A, S-(9Z)-9-octadecenoate Properties
Names and Identifiers
-
- Coenzyme A,S-(9Z)-9-octadecenoate
- OLEOYL COENZYME A POTASSIUM SALT
- (9Z)-octadec-9-enoyl-CoA
- < U-14C> -Oleyl-CoA
- cis-9-Octadecenoyl-CoA
- Oleoyl-coenzyme A
- Oleyl coenzyme A
- 油酰基辅酶A
- S-octadec-9c-enoyl-coenzyme-A
- S-oleoyl-CoA
- S-oleoylcoenzyme A
- Oleoyl-CoA
- Einecs 216-998-8
- OLEOYL COENZYME A
- CIS-9-OCTADECENOYL COENZYME A
- Coenzyme A (Z)-S-9-octadecenoate
- Oleoyl coenzyme A dipotassium salt
- coenzyme A oleoyl derivative, dihydrate
- CIS-9-OCTADECENOYL COENZYME A POTASSIUM SALT
- cis-9-Octadecenoyl-CoA
- Oleyl-CoA
- Oleyl coenzyme A
- Oleoyl-CoA
- Oleoyl coenzyme A
- Coenzyme A oleate
- Coenzyme A cis-9-octadecenoate
- 9-Octadecenoyl-coenzyme A
- 9-Octadecenoyl-CoA
- Coenzyme A, S-oleate (7CI,8CI)
- Coenzyme A, S-9-octadecenoate, (Z)-
- Coenzyme A, S-(9Z)-9-octadecenoate
- cis-9-octadecenoyl-coenzyme A
- cis-Delta(9)-octadecenoyl-CoA
- S-[(9Z)-octadec-9-enoyl]-coenzyme A
- Coenzyme A cis-9-octadecenoate
- UNII-SPV646A327
- BDBM27948
- (9Z)-Octadecenoyl-CoA
- S-{(3r,5r,9r)-1-[(2r,3s,4r,5r)-5-(6-Amino-9h-Purin-9-Yl)-4-Hydroxy-3-(Phosphonooxy)tetrahydrofuran-2-Yl]-3,5,9-Trihydroxy-8,8-Dimethyl-3,5-Dioxido-10,14-Dioxo-2,4,6-Trioxa-11,15-Diaza-3lambda~5~,5lambda~5~-Diphosphaheptadecan-17-Yl} (9z)-Octadec-9-Enethioate (Non-Preferred Name)
- Coenzyme A, S-(9Z)-9-octadecenoate (9CI)
- o-beta-D-ribofuranosyl]-
- Coenzyme A, S-oleate
- 18:1, oleoyl-CoA 9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[[(9Z)-1-oxo-9-octadecenyl]thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphon
- 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-({3-[(2-{[(9Z)-octadec-9-enoyl]sulfanyl}ethyl)amino]-3-oxopropyl}amino)-4-oxobutyl] dihydrogen diphosphate}
- SPV646A327
- LMFA07050356
- C39H68N7O17P3S
- Oleoyl coenzyme A
- C00510
- Oleoyl CoA
- [14C] oleoyl coenzyme A
- Coenzyme A oleate
- coenzyme A, oleoyl-
- 9-Octadecenoyl-coenzyme A
- D05HXE
- Cis-9-octadecenoyl coenzyme a potassium salt
- {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-({[hydroxy({hydroxy[(3R)-3-hydroxy-2,2-dimethyl-3-{[2-({2-[(9Z)-octadec-9-enoylsulfanyl]ethyl}carbamoyl)ethyl]carbamoyl}propoxy]phosphoryl}oxy)phosphoryl]oxy}methyl)oxolan-3-yl]oxy}phosphonic acid
- oleoyl-CoA
- 3VV
- cis-Delta(9)-octadecenoyl-coenzyme A
- 1716-06-9
- S-[(9Z)-octadec-9-enoyl]-CoA
- CHEBI:15534
- [14C]Oleyl-CoA
- DTXSID601318533
- 9-Octadecenoyl-CoA
- Coenzyme A, S-oleate (7CI,8CI)
- Octadecenoyl-CoA (n-C18:1CoA)
- Oleoyl coenzyme A lithium salt
- J-012171
- Q27088172
- EINECS 216-998-8
- C39-H68-N7-O17-P3-S
- GTPL2386
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (Z)-octadec-9-enethioate
- [14C]oleoyl-CoA
- S-Oleoylcoenzyme A
- (9Z)-octadec-9-enoyl-coenzyme A
- Oleyl-CoA
- CS-0032765
- HY-109591
- cis-9-octadecenoyl-coenzyme A(4-)
- cis-9-octadecenoyl-CoA(4-)
- (9Z)-octadec-9-enoyl-CoA(4-)
- oleoyl-coenzyme A(4-)
- 4-(((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethyl-N-(2-((2-((9Z)-octadec-9-enoylsulphanyl)ethyl)-C-hydroxycarbonimidoyl)ethyl)butanimidate
- 4-(((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethyl-N-(2-((2-((9Z)-octadec-9-enoylsulfanyl)ethyl)-C-hydroxycarbonimidoyl)ethyl)butanimidate
- 4-({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-2-hydroxy-3,3-dimethyl-N-[2-({2-[(9Z)-octadec-9-enoylsulphanyl]ethyl}-C-hydroxycarbonimidoyl)ethyl]butanimidic acid
- 4-({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-2-hydroxy-3,3-dimethyl-N-[2-({2-[(9Z)-octadec-9-enoylsulfanyl]ethyl}-C-hydroxycarbonimidoyl)ethyl]butanimidate
- 4-({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-2-hydroxy-3,3-dimethyl-N-[2-({2-[(9Z)-octadec-9-enoylsulphanyl]ethyl}-C-hydroxycarbonimidoyl)ethyl]butanimidate
- S-(2-(3-(((2R)-4-((((2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl)methoxy-hydroxyphosphoryl)oxy-hydroxyphosphoryl)oxy-2-hydroxy-3,3-dimethylbutanoyl)amino)propanoylamino)ethyl) (Z)-octadec-9-enethioate
- 3'-phosphoadenosine 5'-(3-((3R)-3-hydroxy-2,2-dimethyl-4-((3-((2-(((9Z)-octadec-9-enoyl)sulfanyl)ethyl)amino)-3-oxopropyl)amino)-4-oxobutyl) dihydrogen diphosphate)
- oleyl-coenzyme A
- 18:1 cis-9
- 9H-purin-6-amine,
- cis-octadec-9-enoyl-CoA
- S-((9Z)-octadec-9-enoyl)-CoA
- cis-9-Octadecenoyl coenzyme A
- S-((9Z)-octadec-9-enoyl)-coenzyme A
- 4-(((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethyl-N-(2-((2-((9Z)-octadec-9-enoylsulphanyl)ethyl)-C-hydroxycarbonimidoyl)ethyl)butanimidic acid
- (9Z)-octadecenoyl-CoA
- cis-9-octadecenoyl-CoA
-
- InChIKey: XDUHQPOXLUAVEE-BPMMELMSSA-N
- Inchi: InChI=1S/C39H68N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46/h11-12,26-28,32-34,38,49-50H,4-10,13-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)/b12-11-/t28-,32-,33-,34+,38-/m1/s1
- SMILES: CCCCCCCC/C=C\CCCCCCCC(SCCNC(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O
Computed Properties
- Exact Mass: 1031.36094
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 22
- Rotatable Bond Count: 35
- Monoisotopic Mass: 1031.36052589g/mol
- Heavy Atom Count: 67
- Complexity: 1700
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 389Ų
Experimental Properties
- PSA: 363.63
Coenzyme A, S-(9Z)-9-octadecenoate Price
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0077ZK-5mg |
Oleoyl coenzyme A |
1716-06-9 | ≥ 93% (TLC) | 5mg |
$215.00 | 2024-06-19 | |
A2B Chem LLC | AD36144-5mg |
Oleoyl coenzyme A |
1716-06-9 | ≥ 93% (TLC) | 5mg |
$180.00 | 2024-04-20 | |
eNovation Chemicals LLC | Y1264537-5mg |
Oleoyl coenzyme A |
1716-06-9 | 93% (TLC) | 5mg |
$355 | 2024-06-07 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O341917-5mg |
Coenzyme A, S-(9Z)-9-octadecenoate |
1716-06-9 | ≥92% | 5mg |
¥1535.90 | 2023-09-01 | |
SHENG KE LU SI SHENG WU JI SHU | sc-286621-5 mg |
Oleoyl coenzyme A, |
1716-06-9 | ≥92% | 5mg |
¥1,655.00 | 2023-07-10 |
Coenzyme A, S-(9Z)-9-octadecenoate Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1R:R:MgCl2, R:R:C:9013-18-7, S:H2O, 15 min, 30°C, pH 7.5
1.2R:AcOH, S:H2O
1.2R:AcOH, S:H2O
Reference
- Promiscuous Fatty Acyl CoA Ligases Produce Acyl-CoA and Acyl-SNAC Precursors for Polyketide BiosynthesisJournal of the American Chemical Society, 2005, 127(26), 9388-9389,
Coenzyme A, S-(9Z)-9-octadecenoate Raw materials
Coenzyme A, S-(9Z)-9-octadecenoate Preparation Products
Coenzyme A, S-(9Z)-9-octadecenoate Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:1716-06-9)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Coenzyme A, S-(9Z)-9-octadecenoate Related Literature
-
Eugenia Peresypkina,Berthold Stöger,Alexander Virovets CrystEngComm, 2022,24, 7118-7124
-
Sirassu Narsimha,Kumara Swamy Battula,Satheesh Kumar Nukala,Ramesh Gondru,Yellu Narasimha Reddy,Vasudeva Reedy Nagavelli RSC Adv., 2016,6, 74332-74339
-
Wenlei Tang,Zhen-Wu Shao,Li Xiong,Zhiyuan Zhang,Kaiyuan Tan,Xuan Feng,Wenjing Wu,Chong Liu CrystEngComm, 2023,25, 1462-1466
-
Kasper Tolborg J. Mater. Chem. C, 2023,11, 8885-8891
-
Rubén Tejero,Alberto Ponce,Javier Adrio,Juan C. Carretero Chem. Commun., 2013,49, 10406-10408
-
Q. Wang,J. H. Li,B. X. Liu Phys. Chem. Chem. Phys., 2015,17, 14879-14889
-
Yongfu Sun,Shan Gao,Fengcai Lei,Jiawei Liu,Liang Liang,Yi Xie Chem. Sci., 2014,5, 3976-3982
-
Claudia Babij,David H. Farrar,Anthony J. Poë,Sergey P. Tunik Dalton Trans., 2008, 5922-5929
-
Huixin Li,Yiling Zheng,Yinan Li,Xi Liu,Shuangxi Nie,Xinhua Ouyang,Lihui Chen J. Mater. Chem. C, 2021,9, 4496-4504
1716-06-9 (Coenzyme A, S-(9Z)-9-octadecenoate) Related Products
- 102029-73-2(Acetyl CoA)
- 85-61-0(Coenzyme A)
- 188824-37-5(Coenzyme A,S-(9Z)-9-octadecenoate, monolithium salt (9CI))
- 108347-97-3(Coenzyme A, S-(hydrogenbutanedioate), sodium salt (9CI))
- 1264-52-4(Coenzyme A, S-octanoate)
- 1763-10-6(Coenzyme A,S-hexadecanoate)
- 187100-75-0(Coenzyme A,S-tetradecanoate, lithium salt (9CI))
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